N-(5-{2-[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]acetyl}-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl)pyrazine-2-carboxamide

• IUPAC Name: N-[5-[2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]acetyl]-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]pyrazine-2-carboxamide
• InChI: InChI=1S/C23H23N5O4S/c1-23(2)10-14-4-3-5-17(20(14)32-23)31-13-19(29)28-9-6-15-18(12-28)33-22(26-15)27-21(30)16-11-24-7-8-25-16/h3-5,7-8,11H,6,9-10,12-13H2,1-2H3,(H,26,27,30)
• InChI Key: HUQJBKCEAGIAMR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)N3CCC4=C(C3)SC(=N4)NC(=O)C5=NC=CN=C5)C
• Molecular Formula: C23H23N5O4S
• Molecular Weight: 465.5 g/mol

Description

The compound is a complex organic molecule that includes several different functional groups and structures, including a benzofuran ring, a pyrazine ring, and a thiazolo ring.

Synthesis Analysis

While specific synthesis methods for this compound were not found, benzofuran compounds can be synthesized through various methods, including free radical cyclization cascades and proton quantum tunneling. Imidazole rings can be synthesized from glyoxal and ammonia.

Molecular Structure Analysis

The compound includes a benzofuran ring, which is a heterocyclic compound with a fused five-membered and six-membered ring structure. It also includes a pyrazine ring, which is a six-membered ring with two nitrogen atoms, and a thiazolo ring, which is a five-membered ring with one sulfur atom and one nitrogen atom.

Future Directions

Benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications. Future research may focus on exploring the biological activities of this compound and developing effective synthesis methods.